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Compound of Interest

Compound Name: Ac-ILVAGK-NH2

Cat. No.: B15549810 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, purification, and

characterization of the peptide Ac-ILVAGK-NH2. The methodologies detailed herein are based

on established principles of solid-phase peptide synthesis (SPPS) and reversed-phase high-

performance liquid chromatography (RP-HPLC).

Introduction
The peptide Ac-ILVAGK-NH2 is a hexapeptide with an acetylated N-terminus and an amidated

C-terminus. These modifications are often introduced to synthetic peptides to increase their

stability against enzymatic degradation and to mimic the structure of native proteins, potentially

enhancing their biological activity.[1] This guide outlines a representative protocol for its

chemical synthesis and purification.

Synthesis of Ac-ILVAGK-NH2 via Solid-Phase
Peptide Synthesis (SPPS)
The synthesis of Ac-ILVAGK-NH2 is most efficiently achieved using Fmoc-based solid-phase

peptide synthesis (SPPS). This method involves the stepwise addition of amino acids to a

growing peptide chain that is covalently attached to an insoluble resin support.
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The synthesis proceeds from the C-terminus (Lysine) to the N-terminus (Isoleucine). A Rink

Amide resin is employed to generate the C-terminal amide upon final cleavage.[2] The N-

terminus is acetylated on-resin after the final amino acid coupling.

Materials and Reagents
Reagent Supplier Grade

Rink Amide AM Resin (100-

200 mesh)
Various Suppliers Synthesis Grade

Fmoc-L-Lys(Boc)-OH Various Suppliers Synthesis Grade

Fmoc-L-Gly-OH Various Suppliers Synthesis Grade

Fmoc-L-Ala-OH Various Suppliers Synthesis Grade

Fmoc-L-Val-OH Various Suppliers Synthesis Grade

Fmoc-L-Leu-OH Various Suppliers Synthesis Grade

Fmoc-L-Ile-OH Various Suppliers Synthesis Grade

HBTU (2-(1H-benzotriazol-1-

yl)-1,1,3,3-tetramethyluronium

hexafluorophosphate)

Various Suppliers Synthesis Grade

HOBt (Hydroxybenzotriazole) Various Suppliers Synthesis Grade

DIPEA (N,N-

Diisopropylethylamine)
Various Suppliers Synthesis Grade

Piperidine Various Suppliers Synthesis Grade

DMF (N,N-Dimethylformamide) Various Suppliers HPLC Grade

DCM (Dichloromethane) Various Suppliers HPLC Grade

Acetic Anhydride Various Suppliers Reagent Grade

TFA (Trifluoroacetic Acid) Various Suppliers Reagent Grade

TIS (Triisopropylsilane) Various Suppliers Reagent Grade

Water - Deionized
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Experimental Protocol: SPPS
This protocol is based on a 0.1 mmol synthesis scale.

Resin Swelling: Swell the Rink Amide resin in DMF for 1 hour in a reaction vessel.

Fmoc Deprotection:

Treat the resin with 20% piperidine in DMF for 5 minutes.

Drain the solution.

Repeat the treatment with 20% piperidine in DMF for 15 minutes.

Wash the resin thoroughly with DMF (5 times) and DCM (3 times).

Amino Acid Coupling (First Amino Acid: Fmoc-L-Lys(Boc)-OH):

Dissolve Fmoc-L-Lys(Boc)-OH (4 eq), HBTU (3.9 eq), HOBt (4 eq), and DIPEA (8 eq) in

DMF.

Add the coupling solution to the resin and agitate for 2 hours.

Wash the resin with DMF (5 times) and DCM (3 times).

Confirm coupling completion with a Kaiser test.

Chain Elongation: Repeat the Fmoc deprotection (Step 2) and amino acid coupling (Step 3)

steps for the following amino acids in order: Gly, Ala, Val, Leu, Ile.

N-terminal Acetylation:

After the final Fmoc deprotection of the N-terminal Isoleucine, wash the resin with DMF.

Treat the resin with a solution of acetic anhydride (10 eq) and DIPEA (10 eq) in DMF for 1

hour.[3]

Wash the resin with DMF (5 times) and DCM (3 times).
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Cleavage and Deprotection:

Wash the resin with DCM and dry under vacuum.

Treat the resin with a cleavage cocktail of TFA/TIS/Water (95:2.5:2.5) for 2-3 hours.

Filter the resin and collect the filtrate.

Precipitate the crude peptide by adding cold diethyl ether.

Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash twice.

Dry the crude peptide pellet under vacuum.

SPPS Workflow Diagram
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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